Cas no 2008355-25-5 (2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine)

• Product Name: 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine
• CAS No: 2008355-25-5
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 5836296
• PubChem ID: 165615494
• Update Time: 2025-10-29

2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine
• 2008355-25-5
• EN300-1809525

• Inchi： 1S/C15H19N/c1-11-8-9-14(15(2,3)10-16)13-7-5-4-6-12(11)13/h4-9H,10,16H2,1-3H3
• InChI Key： UWWYQSXQRVKMHH-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 213.151749610g/mol
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine

Introduction to 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine and Its CAS No. 2008355-25-5

2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine, identified by the CAS number 2008355-25-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a propylamine moiety linked to a methylnaphthalene ring system. The presence of both aromatic and aliphatic functional groups makes it a versatile candidate for various synthetic applications, particularly in the development of novel pharmaceutical agents and agrochemical intermediates.

The molecular structure of 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine consists of a propyl chain terminated with an amine group, attached to a naphthalene ring substituted with a methyl group at the 4-position. This configuration imparts unique electronic and steric properties, making it an attractive scaffold for medicinal chemistry investigations. The naphthalene moiety, known for its stability and aromaticity, provides a robust backbone for further derivatization, while the propylamine group offers reactivity suitable for hydrogen bonding interactions and possible pharmacophoric roles.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the 4-methylnaphthalen-1-yl substituent. Research has demonstrated that such structural motifs can influence biological activity by modulating interactions with target proteins or enzymes. For instance, derivatives of naphthalene have been investigated for their anti-inflammatory, antimicrobial, and even anticancer properties. The amine functionality in 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine further extends its utility, as amines are commonly found in bioactive molecules due to their ability to participate in hydrogen bonding and form salt-like derivatives.

The synthesis of 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. Typically, the process begins with the Friedel-Crafts alkylation of 4-methylnaphthalene to introduce the propyl group, followed by functional group transformations to achieve the desired amine product. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are particularly relevant in pharmaceutical manufacturing, where cost-effective and environmentally benign processes are highly valued.

One of the most compelling aspects of 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine is its potential as a building block for drug discovery. The combination of an aromatic core with an aliphatic amine suggests applications in both central nervous system (CNS) drugs and metabolic modulators. Current research is exploring its derivatives as candidates for treating neurological disorders, where precise molecular interactions are critical. Additionally, the compound’s structural features make it suitable for developing enzyme inhibitors or receptor modulators, which could lead to novel therapeutic strategies.

The pharmacokinetic properties of 2-methyl-2-(4-methylnaphthalen-1-yl)propan-1-amine are also under investigation. Studies indicate that the presence of both lipophilic and hydrophilic regions in its structure may influence its solubility, bioavailability, and metabolic pathways. Understanding these properties is essential for optimizing drug formulations and ensuring efficacy in vivo. Computational modeling techniques have been employed to predict how this compound might behave within biological systems, providing valuable insights before experimental validation.

In conclusion,2-methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmetylmethylation represents a promising compound with diverse applications in chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for developing new drugs targeting various diseases. As research continues to uncover its potential benefits,CAS no 2008355255 will likely play an increasingly important role in both academic studies and industrial applications.